Cas no 1804087-09-9 (5-(Fluoromethyl)-2-iodobenzo[d]oxazole)

5-(Fluoromethyl)-2-iodobenzo[d]oxazole is a halogenated heterocyclic compound featuring both fluorine and iodine substituents, making it a versatile intermediate in organic synthesis and pharmaceutical research. The fluoromethyl group enhances metabolic stability and bioavailability, while the iodine moiety facilitates further functionalization via cross-coupling reactions. This compound is particularly useful in the development of fluorinated bioactive molecules and as a building block for radiopharmaceuticals. Its rigid benzo[d]oxazole core contributes to structural diversity in medicinal chemistry applications. High purity and well-defined reactivity make it a reliable choice for advanced synthetic workflows.
5-(Fluoromethyl)-2-iodobenzo[d]oxazole structure
1804087-09-9 structure
Product Name:5-(Fluoromethyl)-2-iodobenzo[d]oxazole
CAS No:1804087-09-9
MF:C8H5FINO
MW:277.034277677536
CID:4816841
Update Time:2025-06-11

5-(Fluoromethyl)-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Fluoromethyl)-2-iodobenzo[d]oxazole
    • Inchi: 1S/C8H5FINO/c9-4-5-1-2-7-6(3-5)11-8(10)12-7/h1-3H,4H2
    • InChI Key: DPYQUQDQVRIMLN-UHFFFAOYSA-N
    • SMILES: IC1=NC2C=C(CF)C=CC=2O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26

5-(Fluoromethyl)-2-iodobenzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081002174-250mg
5-(Fluoromethyl)-2-iodobenzo[d]oxazole
1804087-09-9 98%
250mg
$5,471.65 2022-04-02
Alichem
A081002174-500mg
5-(Fluoromethyl)-2-iodobenzo[d]oxazole
1804087-09-9 98%
500mg
$7,960.00 2022-04-02
Alichem
A081002174-1g
5-(Fluoromethyl)-2-iodobenzo[d]oxazole
1804087-09-9 98%
1g
$12,407.22 2022-04-02

Additional information on 5-(Fluoromethyl)-2-iodobenzo[d]oxazole

Introduction to 5-(Fluoromethyl)-2-iodobenzo[d]oxazole (CAS No. 1804087-09-9)

5-(Fluoromethyl)-2-iodobenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1804087-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of both an iodine substituent at the 2-position and a fluoromethyl group at the 5-position endows this molecule with unique electronic and steric properties, making it a valuable scaffold for synthetic chemists and biologists alike.

The benzo[d]oxazole core is a prominent motif in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic pathways. Its aromatic system allows for interactions with biological targets such as enzymes and receptors, while the oxygen atom in the heterocycle contributes to hydrogen bonding capabilities. In particular, the fluoromethyl group is a strategically important substituent, often introduced to enhance metabolic stability, improve binding affinity, or modulate pharmacokinetic profiles. The iodine atom, on the other hand, serves as a versatile handle for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 5-(Fluoromethyl)-2-iodobenzo[d]oxazole as an intermediate in the preparation of bioactive compounds. For instance, palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be employed to introduce diverse aryl or amino groups at the iodinated position. This flexibility has been exploited in the synthesis of kinase inhibitors, where benzo[d]oxazole derivatives exhibit promising activity against cancer-related targets. The fluoromethyl moiety also facilitates nucleophilic substitution reactions, allowing for further derivatization into more complex pharmacophores.

In the context of drug discovery, 5-(Fluoromethyl)-2-iodobenzo[d]oxazole has been explored as a precursor to molecules with potential therapeutic applications. Studies have demonstrated its role in generating novel scaffolds for antimicrobial and anti-inflammatory agents. The combination of electronic effects from the fluorine atom and steric hindrance from the iodine substituent can fine-tune interactions with biological targets, leading to improved drug-like properties. Furthermore, computational studies have suggested that this compound may exhibit favorable pharmacokinetic characteristics due to its balanced lipophilicity and metabolic stability.

One particularly intriguing application of 5-(Fluoromethyl)-2-iodobenzo[d]oxazole lies in its use as a building block for photopharmacological agents. The benzo[d]oxazole moiety is known to absorb light in the near-infrared region, making it suitable for photochemical activation of drugs. When coupled with optically active groups or photosensitizers, this compound can be designed to release active pharmaceutical ingredients (APIs) upon irradiation with specific wavelengths. Such systems hold promise for targeted therapy in oncology and neurology, where spatial and temporal control of drug delivery is critical.

The chemical synthesis of 5-(Fluoromethyl)-2-iodobenzo[d]oxazole involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of benzo[d]oxazole derivatives followed by introduction of the fluoromethyl group via nucleophilic substitution or metal-catalyzed coupling reactions. Advances in flow chemistry have also enabled more efficient production methods, reducing reaction times and improving scalability. These synthetic strategies are essential for producing sufficient quantities of this compound for both academic research and industrial applications.

Electrochemical methods have emerged as an alternative approach for synthesizing halogenated benzo[d]oxazoles like 5-(Fluoromethyl)-2-iodobenzo[d]oxazole. By leveraging electrochemical oxidation or reduction processes, researchers can achieve selective functionalization without relying on traditional reagents that may introduce unwanted side products. This green chemistry approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing and underscores the versatility of modern synthetic techniques.

The biological evaluation of 5-(Fluoromethyl)-2-iodobenzo[d]oxazole has revealed several interesting properties that make it attractive for drug development. Initial screening studies have shown potential activity against enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). Additionally, preliminary data suggest that derivatives of this compound may interact with G-protein coupled receptors (GPCRs), which are key targets for numerous therapeutic classes. These findings underscore its potential as a lead compound or intermediate in generating novel therapeutics.

The role of computational modeling in understanding the behavior of 5-(Fluoromethyl)-2-iodobenzo[d]oxazole cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These studies not only help predict binding affinities but also guide medicinal chemists in designing optimized analogs with enhanced efficacy and reduced toxicity. The integration of computational tools with experimental data has become indispensable in modern drug discovery pipelines.

Future directions for research involving 5-(Fluoromethyl)-2-iodobenzo[d]oxazole may include exploring its role in developing next-generation therapeutics targeting emerging diseases or resistant pathogens. The modular nature of this scaffold allows for rapid diversification into new chemical space, making it adaptable to evolving therapeutic needs. Furthermore, advances in biocatalysis could enable more sustainable production methods by replacing traditional chemical steps with enzymatic transformations.

In conclusion,5-(Fluoromethyl)-2-iodobenzo[d]oxazole (CAS No. 1804087-09-9) represents a significant asset in pharmaceutical research due to its structural versatility and functional attributes. Its utility as an intermediate in synthetic chemistry combined with its potential biological activity positions it as a promising candidate for further development into novel therapeutics. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an important role in shaping future advances across multiple disciplines within life sciences research.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.